Cas no 171350-10-0 (methyl 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetate)

Methyl 2-hydroxy-2-[1-(2-methylphenyl)cyclopropyl]acetate is a cyclopropane-containing ester derivative with a hydroxyl group adjacent to the ester functionality. This compound is of interest in synthetic organic chemistry due to its structural complexity, which combines a cyclopropane ring with a phenyl substituent and a polar hydroxyacetate moiety. Such features make it a versatile intermediate for the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical research. The presence of both the cyclopropane and hydroxyl groups offers opportunities for further functionalization, enabling the development of novel compounds with potential biological activity. Its stability and reactivity profile make it suitable for controlled transformations under mild conditions.
methyl 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetate structure
171350-10-0 structure
Product name:methyl 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetate
CAS No:171350-10-0
MF:C13H16O3
MW:220.264344215393
CID:6196831
PubChem ID:151482917

methyl 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetate
    • methyl 2-hydroxy-2-[1-(2-methylphenyl)cyclopropyl]acetate
    • EN300-1831800
    • 171350-10-0
    • Inchi: 1S/C13H16O3/c1-9-5-3-4-6-10(9)13(7-8-13)11(14)12(15)16-2/h3-6,11,14H,7-8H2,1-2H3
    • InChI Key: PMVNPUNDOMHURT-UHFFFAOYSA-N
    • SMILES: OC(C(=O)OC)C1(C2C=CC=CC=2C)CC1

Computed Properties

  • Exact Mass: 220.109944368g/mol
  • Monoisotopic Mass: 220.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.5Ų

methyl 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1831800-10.0g
methyl 2-hydroxy-2-[1-(2-methylphenyl)cyclopropyl]acetate
171350-10-0
10g
$6450.0 2023-06-01
Enamine
EN300-1831800-0.05g
methyl 2-hydroxy-2-[1-(2-methylphenyl)cyclopropyl]acetate
171350-10-0
0.05g
$1261.0 2023-09-19
Enamine
EN300-1831800-0.1g
methyl 2-hydroxy-2-[1-(2-methylphenyl)cyclopropyl]acetate
171350-10-0
0.1g
$1320.0 2023-09-19
Enamine
EN300-1831800-0.5g
methyl 2-hydroxy-2-[1-(2-methylphenyl)cyclopropyl]acetate
171350-10-0
0.5g
$1440.0 2023-09-19
Enamine
EN300-1831800-2.5g
methyl 2-hydroxy-2-[1-(2-methylphenyl)cyclopropyl]acetate
171350-10-0
2.5g
$2940.0 2023-09-19
Enamine
EN300-1831800-1.0g
methyl 2-hydroxy-2-[1-(2-methylphenyl)cyclopropyl]acetate
171350-10-0
1g
$1500.0 2023-06-01
Enamine
EN300-1831800-0.25g
methyl 2-hydroxy-2-[1-(2-methylphenyl)cyclopropyl]acetate
171350-10-0
0.25g
$1381.0 2023-09-19
Enamine
EN300-1831800-1g
methyl 2-hydroxy-2-[1-(2-methylphenyl)cyclopropyl]acetate
171350-10-0
1g
$1500.0 2023-09-19
Enamine
EN300-1831800-5.0g
methyl 2-hydroxy-2-[1-(2-methylphenyl)cyclopropyl]acetate
171350-10-0
5g
$4349.0 2023-06-01
Enamine
EN300-1831800-5g
methyl 2-hydroxy-2-[1-(2-methylphenyl)cyclopropyl]acetate
171350-10-0
5g
$4349.0 2023-09-19

Additional information on methyl 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetate

Comprehensive Overview of Methyl 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetate (CAS No. 171350-10-0)

Methyl 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetate (CAS No. 171350-10-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This ester derivative, characterized by a cyclopropyl ring and a hydroxyacetate moiety, is often explored for its role in synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of methyl 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetate", "applications of CAS 171350-10-0", and "cyclopropylacetate derivatives in drug discovery", reflecting its relevance in modern chemistry.

The compound's molecular structure, featuring a 2-methylphenyl group attached to a cyclopropyl ring, contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Recent trends in green chemistry have also sparked interest in optimizing its production using sustainable methods, such as catalytic processes or biocatalysis. Searches like "eco-friendly synthesis of CAS 171350-10-0" highlight this growing focus. Additionally, its potential role in chiral synthesis and asymmetric catalysis aligns with the pharmaceutical industry's demand for enantiomerically pure compounds.

In the context of drug development, methyl 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetate is often investigated as a precursor for prostaglandin analogs or anti-inflammatory agents. Its ester functionality allows for further derivatization, enabling the creation of novel therapeutic candidates. Queries such as "CAS 171350-10-0 in medicinal chemistry" and "cyclopropylacetate derivatives as bioactive molecules" underscore its importance in this field. Furthermore, its lipophilic properties make it a candidate for improving drug delivery systems, particularly in prodrug formulations.

Beyond pharmaceuticals, this compound finds utility in agrochemical research, where its structural motifs are leveraged to design pesticides or herbicides with enhanced efficacy. The cyclopropyl ring, in particular, is known to confer metabolic stability, a desirable trait in crop protection chemicals. Searches like "CAS 171350-10-0 in agrochemicals" and "methyl 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetate as a pesticide intermediate" reflect this application. As the demand for sustainable agriculture grows, so does the interest in such advanced intermediates.

Analytical characterization of methyl 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetate typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring purity and structural confirmation. Researchers often seek information on "analytical methods for CAS 171350-10-0" or "spectral data of cyclopropylacetate derivatives", emphasizing the need for reliable quality control in its use. The compound's stereochemistry also plays a critical role in its biological activity, prompting studies on "enantioselective synthesis of methyl 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetate".

In summary, methyl 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetate (CAS No. 171350-10-0) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and organic synthesis. Its unique structure and functional groups make it a focal point for innovation, particularly in areas like green chemistry and drug discovery. As research continues to uncover its potential, this compound remains a subject of keen scientific and industrial interest.

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